Cas no 1622940-14-0 (1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate)

• Product Name: 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate
• CAS No: 1622940-14-0
• Molecular Formula: C₁₃H₁₅ClO₅
• Molecular Weight: 286.708203554153
• CID: 4756729
• PubChem ID: 86299407

1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate Properties

Names and Identifiers

• 1-(((4-Chlorophenoxy)carbonyl)oxy)ethyl isobutyrate
• AK343189
• 1-((4-Chlorophenoxy)carbonyloxy)ethyl isobutyrate
• 1-(4-chlorophenoxy)carbonyloxyethyl 2-methylpropanoate
• SCHEMBL16003903
• AKOS027340080
• 1-[(4-chlorophenoxycarbonyl)oxy]ethyl 2-methylpropanoate
• C13H15ClO5
• 1622940-14-0
• MFCD29920546
• 1-(((4-Chlorophenoxy)carbonyl)oxy)ethylisobutyrate
• F13128
• CS-0162982
• BS-16077
• DB-110757

• InChIKey： XSHOSCHERXEKED-UHFFFAOYSA-N
• Inchi： 1S/C13H15ClO5/c1-8(2)12(15)17-9(3)18-13(16)19-11-6-4-10(14)5-7-11/h4-9H,1-3H3
• SMILES： ClC1C=CC(=CC=1)OC(=O)OC(C)OC(C(C)C)=O

Computed Properties

• Exact Mass: 286.060801g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 286.060801g/mol
• Heavy Atom Count: 19
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8
• Molecular Weight: 286.71g/mol

Experimental Properties

• Boiling Point: 364.5±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 139.4±26.9 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds